Cas no 1543058-11-2 (1-(5-methylpyridin-3-yl)propan-2-ol)
1-(5-methylpyridin-3-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(5-methylpyridin-3-yl)propan-2-ol
- 1543058-11-2
- EN300-1869118
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- Inchi: 1S/C9H13NO/c1-7-3-9(4-8(2)11)6-10-5-7/h3,5-6,8,11H,4H2,1-2H3
- InChI Key: SXWHPHVZJRYHFM-UHFFFAOYSA-N
- SMILES: OC(C)CC1C=NC=C(C)C=1
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 33.1Ų
1-(5-methylpyridin-3-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869118-1.0g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1869118-0.05g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-0.1g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-0.25g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-0.5g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-1g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-2.5g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-5g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 5g |
$1821.0 | 2023-09-18 | ||
| Enamine | EN300-1869118-10g |
1-(5-methylpyridin-3-yl)propan-2-ol |
1543058-11-2 | 10g |
$2701.0 | 2023-09-18 |
1-(5-methylpyridin-3-yl)propan-2-ol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(5-methylpyridin-3-yl)propan-2-ol
Comprehensive Overview of 1-(5-methylpyridin-3-yl)propan-2-ol (CAS No. 1543058-11-2)
1-(5-methylpyridin-3-yl)propan-2-ol is a specialized organic compound with the CAS number 1543058-11-2, widely recognized for its versatile applications in pharmaceutical intermediates, agrochemicals, and material science. This compound features a pyridine ring substituted with a methyl group at the 5-position and a propan-2-ol side chain, making it a valuable building block in synthetic chemistry. Researchers and industries are increasingly interested in its potential due to its unique structural properties and reactivity.
In recent years, the demand for 1-(5-methylpyridin-3-yl)propan-2-ol has surged, driven by its role in the development of novel drug candidates and functional materials. Its CAS no 1543058-11-2 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. The compound's ability to act as a precursor in the synthesis of biologically active molecules has positioned it as a key focus in medicinal chemistry and drug discovery.
One of the trending topics surrounding 1-(5-methylpyridin-3-yl)propan-2-ol is its potential application in green chemistry. With sustainability becoming a global priority, researchers are exploring eco-friendly synthesis routes for this compound. Questions like "How to synthesize 1-(5-methylpyridin-3-yl)propan-2-ol sustainably?" or "What are the industrial uses of CAS 1543058-11-2?" are commonly encountered in search engines, highlighting the need for innovative and environmentally conscious approaches.
The compound's structural motif, combining a pyridine ring and an alcohol functional group, offers diverse reactivity, enabling its use in cross-coupling reactions, hydrogenation, and other catalytic processes. This versatility makes 1-(5-methylpyridin-3-yl)propan-2-ol a subject of interest in both academic and industrial research. Its CAS no 1543058-11-2 is often associated with high-purity standards, ensuring its suitability for sensitive applications.
Another area of growing interest is the compound's role in the development of advanced materials. From liquid crystals to polymer additives, 1-(5-methylpyridin-3-yl)propan-2-ol is being investigated for its potential to enhance material properties. Searches like "Applications of 1-(5-methylpyridin-3-yl)propan-2-ol in material science" or "Buy CAS 1543058-11-2 for research" indicate its expanding utility beyond traditional chemical synthesis.
Quality control and analytical methods for 1-(5-methylpyridin-3-yl)propan-2-ol are also critical topics. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound's purity and consistency. Researchers often inquire about "Analytical methods for CAS 1543058-11-2" or "Specifications of 1-(5-methylpyridin-3-yl)propan-2-ol," underscoring the need for reliable characterization data.
In summary, 1-(5-methylpyridin-3-yl)propan-2-ol (CAS no 1543058-11-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its applicability in pharmaceuticals, agrochemicals, and materials, makes it a valuable asset in modern chemistry. As research continues to uncover new uses and sustainable synthesis methods, this compound is poised to remain a focal point in scientific and industrial advancements.
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